Phenol, 4-[[2-amino-5-[(4-chlorophenyl)ethynyl]-4-pyrimidinyl]amino]-

• CAS No.: 393856-31-0
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 4-[[2-amino-5-[2-(4-chlorophenyl)ethynyl]pyrimidin-4-yl]amino]phenol
• InChI: InChI=1S/C18H13ClN4O/c19-14-5-2-12(3-6-14)1-4-13-11-21-18(20)23-17(13)22-15-7-9-16(24)10-8-15/h2-3,5-11,24H,(H3,20,21,22,23)
• InChI Key: VCOWPAAYXDUBQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC2=CN=C(N=C2NC3=CC=C(C=C3)O)N)Cl

Description

Phenol, 4-[[2-amino-5-[(4-chlorophenyl)ethynyl]-4-pyrimidinyl]amino]- is a useful research compound. Its molecular formula is C18H13ClN4O and its molecular weight is 336.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The brown solution was evaporated in vacuo (bath temperature 30° C.) to obtain a brownish-burgundy solid. The residue was stirred in dichloromethane and filtered to yield 0.4 g of 5-(4-chlorophenylethynyl)-2-diisopropylaminomethyleneamino-4-(4-hydroxyanilino)pyrimidine. The 1H NMR spectrum (CDCL3) was consistent with this structure. A mixture of 0.37 g of this product was heated in a bomb with 32 mL of methanolic ammonia at a temperature of 100° C. for five hours. The cooled bomb contents were evaporated in vacuo and triturated with ice cold water and dried to yield a mixture of the desired 2-amino-5-(4-chlorophenylethynyl)-4-(4-hydroxyanilino)pyrimidine with 2,4-diamino-5-(4-chlorophenylethynyl)pyrimidine.